N-(4-bromo-2-fluorophenyl)-1-(2-fluorophenyl)-N-methylpyrazole-3-carboxamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-1-(2-fluorophenyl)-N-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C17H12BrF2N3O/c1-22(15-7-6-11(18)10-13(15)20)17(24)14-8-9-23(21-14)16-5-3-2-4-12(16)19/h2-10H,1H3
• InChI Key: JFXSUJQJJYQBCH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=C(C=C(C=C1)Br)F)C(=O)C2=NN(C=C2)C3=CC=CC=C3F
• Molecular Formula: C17H12BrF2N3O
• Molecular Weight: 392.2 g/mol

Description

N-(4-bromo-2-fluorophenyl)-1-(2-fluorophenyl)-N-methylpyrazole-3-carboxamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in scientific research. This compound is commonly referred to as BFFMP, and it has been found to exhibit unique biochemical and physiological effects that make it a valuable tool for researchers.

Mechanism of Action

The mechanism of action of BFFMP involves its ability to bind to specific proteins in the body. This binding can result in changes to the structure and function of these proteins, which can have a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
BFFMP has been found to have a range of biochemical and physiological effects. One of the primary effects of BFFMP is its ability to modulate the activity of specific proteins in the body. This modulation can result in changes to cellular signaling pathways, which can have downstream effects on cellular function and behavior.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using BFFMP in lab experiments is its specificity. BFFMP has been shown to bind to specific proteins, which can help researchers better understand their function and potential therapeutic applications. However, one of the limitations of using BFFMP is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research involving BFFMP. One area of interest is the development of new therapeutic agents that target specific proteins in the body. BFFMP could serve as a valuable tool for identifying new drug targets and developing more effective therapies for a range of diseases. Additionally, further research is needed to better understand the biochemical and physiological effects of BFFMP, as well as its potential limitations and drawbacks.

Synthesis Methods

The synthesis of BFFMP involves several steps, including the reaction of 4-bromo-2-fluoroaniline with 2-fluorobenzaldehyde to form an intermediate compound. This intermediate is then reacted with N-methylpyrazole-3-carboxylic acid to form the final product, BFFMP. The synthesis of BFFMP is a complex process that requires a high degree of precision and expertise.

Scientific Research Applications

BFFMP has been found to have several potential applications in scientific research. One of the primary uses of BFFMP is as a tool for studying the role of specific proteins in the body. BFFMP has been shown to bind to certain proteins, which can help researchers better understand their function and potential therapeutic applications.